![molecular formula C17H15F2N3O2S B2585648 N-[4-(difluoromethylsulfanyl)phenyl]-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide CAS No. 473704-98-2](/img/structure/B2585648.png)
N-[4-(difluoromethylsulfanyl)phenyl]-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
Description
N-[4-(difluoromethylsulfanyl)phenyl]-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H15F2N3O2S and its molecular weight is 363.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiprotozoal Activities
A study on quinoxaline-oxadiazole hybrids, which are related to the compound of interest, demonstrated promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, suggesting potential applications in treating infections and diseases caused by these pathogens (Patel et al., 2017).
Structural and Luminescent Studies
Research on quinoline derivatives, including those with amide bonds similar to the compound , has contributed to understanding the spatial orientations and crystal structures of these compounds, which is vital for the development of new materials with specific optical properties (Kalita & Baruah, 2010).
Antimalarial and Antiviral Research
Derivatives of the given compound have been investigated for their antimalarial properties and potential applications in COVID-19 drug development. These studies utilize computational calculations and molecular docking to identify compounds with promising activity against these diseases (Fahim & Ismael, 2021).
Pesticidal Activities
The development of novel quinoxaline derivatives with herbicidal, fungicidal, and insecticidal activities highlights the potential of compounds related to N-[4-(difluoromethylsulfanyl)phenyl]-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide in agriculture. Such compounds could lead to new, more effective pesticides (Liu et al., 2020).
Anti-inflammatory Properties
Investigations into compounds with similar structures have shown significant anti-inflammatory properties in vivo, suggesting potential therapeutic applications in conditions characterized by inflammation (Smits et al., 2008).
properties
IUPAC Name |
N-[4-(difluoromethylsulfanyl)phenyl]-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N3O2S/c18-17(19)25-11-7-5-10(6-8-11)20-15(23)9-14-16(24)22-13-4-2-1-3-12(13)21-14/h1-8,14,17,21H,9H2,(H,20,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNAOZBJTWJUPNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(C(=O)N2)CC(=O)NC3=CC=C(C=C3)SC(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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